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Compound of Interest

Compound Name: Oxetane;heptadecahydrate

Cat. No.: B15463198 Get Quote

Proper management and disposal of chemical waste are paramount for ensuring laboratory

safety and environmental protection. This document provides essential safety and logistical

information for the proper disposal of Oxetane;heptadecahydrate, catering to researchers,

scientists, and drug development professionals. The following procedures are based on the

available safety data for its components, n-heptadecane and oxetane.

Chemical Safety Data
For quick reference, the table below summarizes the key quantitative safety and physical data

for the components of Oxetane;heptadecahydrate.
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Property n-Heptadecane Oxetane

Molecular Formula C17H36 C3H6O

Melting Point 20 - 22 °C / 68 - 72 °F -119 °C / -182 °F[1]

Boiling Point 302 °C / 576 °F 94 °C / 201 °F[1]

Density 0.777 g/mL at 25 °C / 77 °F 0.697 g/cm³ at 25 °C / 77 °F[1]

Flash Point 110 °C / 230 °F[2] Not Available

Signal Word Danger Danger[1]

Hazard Statements
May be fatal if swallowed and

enters airways (H304).

Highly flammable liquid and

vapour (H225). May be fatal if

swallowed and enters airways

(H304).[1]

Experimental Protocol: Waste Disposal Procedure
The following step-by-step guide outlines the recommended procedure for the disposal of

Oxetane;heptadecahydrate. This protocol is designed to minimize risks to personnel and the

environment.

1. Personal Protective Equipment (PPE) and Safety Measures:

Wear appropriate PPE, including flame-retardant antistatic protective clothing, protective

gloves, and eye/face protection.[1]

Ensure adequate ventilation in the work area. Use only outdoors or in a well-ventilated area.

[3]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][3]

Use non-sparking tools and take precautionary measures against static discharge.[1]

Ground and bond the container and receiving equipment.[3]

2. Waste Collection:
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Collect waste in a designated, properly labeled, and tightly closed flammable waste

container.[3]

For spills, contain and absorb with non-combustible absorbent material such as vermiculite,

sand, or earth.[3][4]

Do not allow the product to enter drains to avoid the risk of explosion.[1]

3. Storage:

Store the waste container in a locked, well-ventilated place.[5]

Keep the container tightly closed.[1][3][5]

4. Disposal:

Dispose of the contents and container to an approved waste disposal plant.[5]

Disposal must be in accordance with local, state, and federal regulations.

Do not induce vomiting if swallowed; immediately call a poison center or doctor.

Disposal Workflow
The following diagram illustrates the logical workflow for the safe disposal of

Oxetane;heptadecahydrate.
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Caption: Logical workflow for the safe disposal of Oxetane;heptadecahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.cn [sigmaaldrich.cn]

2. fishersci.com [fishersci.com]

3. static.cymitquimica.com [static.cymitquimica.com]

4. buyat.ppg.com [buyat.ppg.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safe Disposal of Oxetane;heptadecahydrate: A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15463198#oxetane-heptadecahydrate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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